Cas no 2229617-75-6 (3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine)
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine
- 2229617-75-6
- EN300-1989044
-
- Inchi: 1S/C11H10ClN3O2/c1-15-10(13)4-8(14-15)6-2-7(12)11-9(3-6)16-5-17-11/h2-4H,5,13H2,1H3
- InChI Key: ZPILZHLLMHTFNB-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1OCO2)C1C=C(N)N(C)N=1
Computed Properties
- Exact Mass: 251.0461543g/mol
- Monoisotopic Mass: 251.0461543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.3Ų
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989044-1g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-5g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 5g |
$3189.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-10g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 10g |
$4729.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-0.05g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-0.1g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-0.25g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-0.5g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-1.0g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1989044-2.5g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1989044-5.0g |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine |
2229617-75-6 | 5g |
$3189.0 | 2023-05-26 |
3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine
Introduction to 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229617-75-6)
3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229617-75-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated dioxaindan ring and a methylated pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The dioxaindan ring, a six-membered cyclic ether with two oxygen atoms, is known for its stability and ability to form stable complexes with various metal ions. The presence of the chlorine atom at the 7-position of the dioxaindan ring enhances the compound's lipophilicity and may influence its pharmacokinetic properties. The pyrazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
Recent research has focused on the potential of 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, making it a promising candidate for further investigation. For instance, preliminary in vitro assays have demonstrated that it possesses significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine has also shown promise in neuropharmacology. Research conducted by a team at the University of California has indicated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. These findings suggest that it may have potential applications in the treatment of neurological disorders such as depression and anxiety.
The pharmacokinetic profile of 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine has been another area of interest. Studies have shown that it exhibits good oral bioavailability and favorable distribution properties, which are crucial for its therapeutic efficacy. Furthermore, its metabolic stability has been evaluated using both in vitro and in vivo models, with results indicating that it undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.
Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine. Early phase I trials have demonstrated that it is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.
In conclusion, 3-(7-Chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229617-75-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.
2229617-75-6 (3-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)